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Compound of Interest

Compound Name: 2-(Perfluorododecyl)ethanol

CAS No.: 39239-77-5

Cat. No.: B1345960

Get Quote

2-(Perfluorododecyl)ethanol (CAS: 865-86-1), a member of the broad family of per- and poly-

fluoroalkyl substances (PFAS), is a fluorotelomer alcohol (FTOH).[1] Its structure is

characterized by a long, fully fluorinated dodecyl chain attached to an ethanol backbone.[1]

This unique molecular architecture—combining a hydrophobic and lipophobic perfluorinated tail

with a reactive hydroxyl head group—imparts valuable properties such as high thermal stability,

chemical resistance, and the ability to significantly lower surface tension.[1][2] These

characteristics make it a subject of interest for specialized applications in material science,

including the development of advanced surfactants, protective coatings, and high-performance

lubricants.[1][2]

However, the very properties that make 2-(Perfluorododecyl)ethanol useful, particularly the

strength of the carbon-fluorine bond, also raise significant safety, handling, and environmental

considerations. As with all PFAS, concerns about environmental persistence and potential for

bioaccumulation necessitate a rigorous and informed approach to its handling and disposal.[1]

This guide provides a comprehensive overview of the known hazards, recommended safety

protocols, and emergency procedures for 2-(Perfluorododecyl)ethanol, designed to empower

researchers to work with this compound safely and responsibly.
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Chapter 1: Hazard Identification and Classification
A thorough understanding of the potential hazards is the foundation of safe laboratory practice.

2-(Perfluorododecyl)ethanol is classified under the Globally Harmonized System (GHS) with

specific warnings that must be heeded.

GHS Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

These classifications indicate that the compound, which exists as a solid crystalline powder,

can cause localized irritation upon direct contact with the skin, eyes, or respiratory system if

inhaled.[3][4] While one safety data sheet (SDS) notes it is not classified as acutely toxic,

another highlights that the acute toxicity has not been fully investigated, stating "100% of the

mixture consists of ingredient(s) of unknown toxicity."[4][5] This data gap underscores the

importance of treating the compound with a high degree of caution and minimizing all routes of

exposure.

It is also identified as a combustible solid, meaning it can burn, though it may not ignite as

readily as a flammable liquid.[4] In the event of a fire, hazardous combustion products may be

liberated, including carbon monoxide (CO), carbon dioxide (CO₂), and highly corrosive

hydrogen fluoride.[5]

The PFAS Context: Broader Toxicological
Considerations
Beyond its immediate irritant properties, the classification of 2-(Perfluorododecyl)ethanol as a

PFAS warrants further discussion. Certain long-chain PFAS have been associated with a range

of adverse health effects in toxicological studies. While data specific to 2-
(Perfluorododecyl)ethanol is limited, its status as an indirect precursor to persistent

perfluorocarboxylic acids (PFCAs) is a key consideration for long-term risk assessment.[3]

Researchers must be aware that the handling of this compound is not only a matter of acute
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safety but also of environmental stewardship and minimizing potential long-term health risks

associated with this class of chemicals.

Chapter 2: Exposure Control and Personal
Protective Equipment (PPE)
Given the identified hazards, a multi-layered approach to exposure control is essential. This

involves a combination of engineering controls, administrative procedures, and appropriate

personal protective equipment (PPE). The "Hierarchy of Controls" is the guiding principle,

prioritizing the most effective measures first.

Elimination
(Not Feasible)

Substitution
(Use a safer alternative if possible)

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure.

Engineering Controls: The First Line of Defense
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All work involving the handling of solid 2-(Perfluorododecyl)ethanol should be conducted

within a certified chemical fume hood or a ventilated balance enclosure. This is critical to

prevent the inhalation of airborne dust particles, which can cause respiratory irritation.[4] The

causality is straightforward: these systems capture particulates at the source, preventing them

from entering the researcher's breathing zone.

Personal Protective Equipment (PPE): The Essential
Barrier
The appropriate selection and use of PPE is mandatory.

PPE Category Specification Rationale for Use

Eye/Face Protection

Safety goggles with side

shields, conforming to EN166

or NIOSH standards.[4][5]

To prevent eye contact with

airborne dust or splashes,

which can cause serious

irritation.[3]

Skin Protection

Nitrile rubber (NBR) gloves

with a minimum thickness of

>0.11 mm.[4] A full-length lab

coat must be worn and kept

fastened.

To prevent skin irritation upon

direct contact.[3] A lab coat

protects skin and personal

clothing.

Respiratory Protection

A NIOSH-approved P2 (or

N95) particulate filter respirator

is necessary when dust

formation is likely (e.g.,

weighing, transfers).[4]

To prevent the inhalation of

fine particles that may cause

respiratory tract irritation.[3]

Table 1: Personal Protective Equipment Requirements

Chapter 3: Safe Handling and Storage Protocols
Adherence to standardized protocols is crucial for minimizing risks during routine laboratory

operations.
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Step-by-Step Protocol for Weighing and Handling
This protocol is designed as a self-validating system; adherence to each step ensures the

containment of the substance.

Preparation:

Don all required PPE as specified in Table 1.

Ensure the chemical fume hood or ventilated enclosure is operational.

Decontaminate the work surface and the analytical balance within the enclosure.

Place a weigh boat or appropriate container on the balance and tare.

Handling:

Retrieve the 2-(Perfluorododecyl)ethanol container from its designated storage location.

Inside the ventilated enclosure, carefully open the container. Avoid any sudden

movements that could generate dust.

Use a clean, dedicated spatula to transfer the solid to the weigh boat. Work slowly and

deliberately.

Once the desired amount is weighed, securely close the primary container.

Cleanup:

Carefully wipe the spatula with a disposable wipe dampened with an appropriate solvent

(e.g., isopropanol), ensuring the wipe is disposed of as hazardous waste.

Wipe down the balance and the surrounding work surface within the enclosure.

Properly package and label all waste for disposal according to institutional guidelines for

halogenated waste.

Post-Handling:
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Remove gloves and dispose of them.

Wash hands thoroughly with soap and water.[4]

Storage Requirements
Proper storage is vital for maintaining the chemical's integrity and preventing accidental

exposure.

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4] A

recommended storage temperature is between 2-8 °C.[4]

Incompatibilities: Keep away from strong oxidizing agents, acids, and alkalis.[6]

Location: Store away from foodstuffs and animal feed.[4]

Chapter 4: Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an exposure.

Inhalation: If dust is inhaled, move the affected person to fresh air immediately. If symptoms

like coughing or dyspnea persist, seek medical attention.[4]

Skin Contact: Take off contaminated clothing. Rinse the affected skin area thoroughly with

water and soap.[5] If irritation develops or persists, consult a physician.[4]

Eye Contact: Immediately flush the eyes with copious amounts of clean, fresh water for at

least 15 minutes, holding the eyelids open.[6] It is critical to seek immediate medical

attention from an ophthalmologist.[4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a doctor if you feel

unwell.[4]

Accidental Release (Spill) Response
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A calm and systematic response is required to manage a spill effectively.

Spill Response Workflow for Solid 2-(Perfluorododecyl)ethanol

Alert Personnel & Cordon Off Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Step 1

Contain Spill
(Cover with absorbent pads if necessary)

Step 2

Clean Up
(Mechanically take up solid, avoid dust)

Step 3

Decontaminate Area
(Wipe with appropriate solvent)

Step 4

Dispose of Waste
(Package and label as hazardous waste)

Step 5

Click to download full resolution via product page
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Caption: Workflow for responding to a solid chemical spill.

Protocol for a Small Spill:

Evacuate and Alert: Alert others in the immediate area.

PPE: Ensure you are wearing the correct PPE, including respiratory protection.

Containment: Avoid any actions that could make the solid airborne. Do not sweep.

Cleanup: Carefully and mechanically take up the spilled material using a scoop or spatula

and place it into a designated, labeled container for hazardous waste.[4] A HEPA-filtered

vacuum may be used if available and approved for such materials.

Decontamination: Ventilate the affected area.[4] Clean the spill area with a cloth dampened

with a suitable solvent, followed by soap and water.

Disposal: Dispose of all contaminated materials (including gloves and wipes) as hazardous

waste.

For a large spill, evacuate the area and contact your institution's environmental health and

safety (EHS) department immediately.

Chapter 5: Physical, Chemical, and Environmental
Profile
A summary of the key properties of 2-(Perfluorododecyl)ethanol is provided below.
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Property Value / Description

CAS Number 865-86-1[4]

Molecular Formula C₁₄H₅F₂₅O[3]

Molecular Weight 664.15 g/mol [3]

Physical State Solid, crystalline[4]

Color Clear[4]

Odor Characteristic[4]

Incompatible Materials Strong oxidizing agents, acids, alkalis

Hazardous Decomposition Carbon oxides (CO, CO₂), Hydrogen fluoride[5]

Environmental Fate

As a PFAS, it is expected to be persistent in the

environment.[1] Care must be taken to prevent

its release into drains, surface, or groundwater.

[4]

Table 2: Physicochemical and Environmental Data

Conclusion
2-(Perfluorododecyl)ethanol is a compound with significant potential in materials science, but

its handling demands a high level of scientific diligence and adherence to safety protocols. The

primary hazards are irritation to the skin, eyes, and respiratory system, compounded by the

data gaps in its toxicological profile and the known environmental persistence of the PFAS

class of chemicals. By implementing the hierarchy of controls—prioritizing engineering

solutions, following strict handling protocols, and consistently using appropriate PPE—

researchers can effectively minimize their risk of exposure. This guide serves as a foundational

resource, but must be supplemented by institution-specific training and a continuous

commitment to a culture of safety.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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